3-(4-bromophenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic Acid

• IUPAC Name: 3-(4-bromophenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic acid
• InChI: InChI=1S/C11H9BrF3NO3/c12-7-3-1-6(2-4-7)8(5-9(17)18)16-10(19)11(13,14)15/h1-4,8H,5H2,(H,16,19)(H,17,18)
• InChI Key: PIQSBWMNNDGWPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CC(=O)O)NC(=O)C(F)(F)F)Br
• Molecular Formula: C11H9BrF3NO3
• Molecular Weight: 340.09 g/mol
• CAS No.: 477850-17-2

Description

3-(4-bromophenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic Acid is a useful research compound. Its molecular formula is C11H9BrF3NO3 and its molecular weight is 340.096. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

The compound has been utilized in the synthesis of S-glycosyl and S-alkyl derivatives of 1,2,4-triazinone. These derivatives show significant in vitro anticancer activities against various cancer cell lines, highlighting the compound's potential in developing cytotoxic agents (Saad & Moustafa, 2011).

Structural Determination and Interactions

The compound forms part of molecular structures that are critical in scientific research, particularly in crystallography. The complexity of its derivatives, like 3-[5-(4-bromophenyl)-1-(4-sulfamoylphenyl)-1H-pyrazol-3-yl]propanoic acid, emphasizes the importance of single-crystal X-ray analysis for unambiguous structure determination, and the presence of Br...Br interactions in the structure highlights interesting molecular interaction features (Kumarasinghe, Hruby, & Nichol, 2009).

Oxidation Studies

It's also used in the study of oxidation of secondary alcohols, where its derivatives are oxidized by potassium tetraoxoferrate(VI) under basic conditions, producing ketones. This research provides insights into the reaction's kinetics and characteristics, such as enthalpies of activation and the reaction mechanism, which are valuable in chemical synthesis and understanding reaction dynamics (Norcross, Lewis, Gai, Noureldin, & Lee, 1997).

Application in Synthesis of Antifungal and Antibacterial Agents

Compounds derived from this acid are synthesized and have shown significant in vitro antibacterial and antifungal activities against a range of bacteria and fungi, marking its importance in pharmaceutical research and drug development (Sujatha, Shilpa, & Gani, 2019).